Cas no 1431964-83-8 (Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate;hydrochloride)

• Product Name: Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate;hydrochloride
• CAS No: 1431964-83-8
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• MDL: MFCD25371087
• CID: 4700100
• Update Time: 2025-06-10

Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl (5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate hydrochloride
• Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate;hydrochloride

• MDL： MFCD25371087
• Inchi： 1S/C10H15N3O2.ClH/c1-2-15-10(14)6-13-9(11)5-8(12-13)7-3-4-7;/h5,7H,2-4,6,11H2,1H3;1H
• InChI Key： MQGGOZXIICDHPA-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CN1C(=CC(C2CC2)=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Topological Polar Surface Area: 70.1

Additional information on Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate;hydrochloride

Comprehensive Overview of Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate hydrochloride (CAS No. 1431964-83-8)

Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate hydrochloride (CAS No. 1431964-83-8) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyrazole derivatives, which are widely studied for their biological activities. The presence of both cyclopropyl and amino functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's ethyl acetate moiety enhances its solubility, making it suitable for various formulation studies. Recent trends in the pharmaceutical industry highlight the growing demand for heterocyclic compounds like this one, as they often exhibit improved bioavailability and lower toxicity. With the rise of precision medicine and personalized therapeutics, Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate hydrochloride is being explored for its role in developing targeted therapies. Its CAS No. 1431964-83-8 is frequently searched in scientific databases, reflecting its relevance in current research.

In agrochemical applications, this compound is investigated for its potential as a plant growth regulator or pesticide intermediate. The cyclopropyl group is known to contribute to the stability and activity of such molecules, making them effective at lower concentrations. Environmental sustainability is a hot topic in agrochemical research, and compounds like Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate hydrochloride are being evaluated for their eco-friendly profiles. Questions such as "How does CAS No. 1431964-83-8 degrade in soil?" or "What are the synthetic routes for pyrazole-based agrochemicals?" are commonly asked in academic and industrial forums.

From a synthetic chemistry perspective, the preparation of Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate hydrochloride involves multi-step reactions, including cyclopropanation and esterification. The compound's purity and yield are critical for its downstream applications, and advanced analytical techniques like HPLC and NMR are employed for quality control. The pharmaceutical industry's shift toward green chemistry has also spurred interest in optimizing the synthesis of such compounds to reduce waste and energy consumption.

In conclusion, Ethyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate hydrochloride (CAS No. 1431964-83-8) represents a promising candidate for both pharmaceutical and agrochemical innovations. Its structural features align with current trends in drug design and sustainable agriculture, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to play a significant role in addressing some of the most pressing challenges in health and environmental science.